Cas no 181478-00-2 (4-Pentynoic acid, 2-(2-propynyl)-, methyl ester)

4-Pentynoic acid, 2-(2-propynyl)-, methyl ester structure
181478-00-2 structure
Product Name:4-Pentynoic acid, 2-(2-propynyl)-, methyl ester
CAS No:181478-00-2
MF:C9H10O2
MW:150.174502849579
CID:1373341
PubChem ID:12014811
Update Time:2025-04-20

4-Pentynoic acid, 2-(2-propynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pentynoic acid, 2-(2-propynyl)-, methyl ester
    • VTWMVSNABLUVLZ-UHFFFAOYSA-N
    • Methyl 2-(2-propynyl)-4-pentynoate
    • SCHEMBL7854706
    • methyl 2-(prop-2-yn-1-yl)pent-4-ynoate
    • E85948
    • MFCD32173195
    • methyl2-(prop-2-yn-1-yl)pent-4-ynoate
    • 181478-00-2
    • methyl 2-prop-2-ynylpent-4-ynoate
    • Inchi: 1S/C9H10O2/c1-4-6-8(7-5-2)9(10)11-3/h1-2,8H,6-7H2,3H3
    • InChI Key: VTWMVSNABLUVLZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC#C)CC#C)=O

Computed Properties

  • Exact Mass: 150.0681
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

4-Pentynoic acid, 2-(2-propynyl)-, methyl ester Pricemore >>

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